Cas no 1805253-45-5 (2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile)

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile is a halogenated pyridine derivative with significant utility in synthetic organic chemistry, particularly in the development of agrochemicals and pharmaceuticals. Its key structural features—bromine substituents and a difluoromethyl group—enhance reactivity, making it a versatile intermediate for cross-coupling reactions and nucleophilic substitutions. The presence of both bromine and acetonitrile moieties allows for selective functionalization, enabling precise modifications in complex molecular frameworks. Its stability under standard conditions ensures reliable handling and storage. This compound is particularly valuable in constructing heterocyclic systems, offering chemists a robust building block for advanced synthetic applications.

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile structure

1805253-45-5 structure

Product Name:2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile

CAS No:1805253-45-5

MF:C₉H₆Br₂F₂N₂

MW:339.96214723587

CID:4866313

Update Time:2025-06-11

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile
- Inchi： 1S/C9H6Br2F2N2/c10-4-6-3-5(1-2-14)7(9(12)13)15-8(6)11/h3,9H,1,4H2
- InChI Key： RUKOVXUPOZFAIX-UHFFFAOYSA-N
- SMILES： BrC1=C(CBr)C=C(CC#N)C(C(F)F)=N1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 254
XLogP3: 2.7
Topological Polar Surface Area: 36.7

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053916-1g	2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile	1805253-45-5	97%	1g	$1,564.50	2022-04-01

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile Related Literature

1. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
2. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
3. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552

Additional information on 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile

Recent Advances in the Study of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805253-45-5)

2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805253-45-5) is a key intermediate in the synthesis of various bioactive compounds, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have highlighted its potential as a versatile building block in medicinal chemistry, owing to its unique structural features that allow for diverse functionalization. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile, emphasizing its role in the development of novel kinase inhibitors. The researchers utilized a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields and purity. The compound's bromomethyl and difluoromethyl groups were identified as critical for enhancing the binding affinity of the resulting inhibitors to their target proteins, demonstrating its significance in drug design.

In the agrochemical sector, 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile has been investigated as a precursor for the synthesis of next-generation pesticides. A 2023 study in Pest Management Science reported its use in developing compounds with potent insecticidal activity against resistant strains of pests. The difluoromethyl group, in particular, was found to improve the metabolic stability of the resulting pesticides, offering a promising solution to the growing issue of pest resistance.

Further research has also explored the compound's potential in cancer therapy. A team at the University of Cambridge demonstrated that derivatives of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile exhibit selective cytotoxicity against certain cancer cell lines, with minimal effects on healthy cells. These findings were published in Bioorganic & Medicinal Chemistry Letters, highlighting the compound's role in the discovery of targeted anticancer agents.

Despite these promising developments, challenges remain in the large-scale production and optimization of 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile. Recent efforts have focused on improving synthetic efficiency and reducing environmental impact, as reported in Green Chemistry. Innovations such as catalytic bromination and solvent-free reactions have shown potential in addressing these issues, paving the way for more sustainable industrial applications.

In conclusion, 2-Bromo-3-(bromomethyl)-6-(difluoromethyl)pyridine-5-acetonitrile (CAS: 1805253-45-5) continues to be a compound of significant interest in both pharmaceutical and agrochemical research. Its versatility as a synthetic intermediate, coupled with its biological relevance, underscores its importance in the development of novel therapeutic and pest control agents. Future studies are expected to further elucidate its mechanisms of action and expand its applications in drug discovery and beyond.